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Compound of Interest

Compound Name:
(3-Bromo-6-methoxypyridin-2-

yl)methanol

Cat. No.: B1279686 Get Quote

Technical Dossier: (3-Bromo-6-methoxypyridin-
2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical compound (3-
Bromo-6-methoxypyridin-2-yl)methanol, a key intermediate in pharmaceutical and chemical

synthesis. Its structural features, including a bromine atom and a hydroxymethyl group, offer

versatile sites for molecular modification, rendering it a valuable building block in the

development of novel therapeutics, particularly in the construction of complex heterocyclic

compounds and as a fragment for kinase inhibitors.[1]

Physicochemical Properties
The fundamental molecular characteristics of (3-Bromo-6-methoxypyridin-2-yl)methanol are

summarized below. These properties are essential for reaction planning, analytical method

development, and computational modeling.
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Identifier Value Source

Molecular Formula C₇H₈BrNO₂ [2][3]

Molecular Weight 218.05 g/mol [2][3]

IUPAC Name
(3-bromo-6-methoxypyridin-2-

yl)methanol

CAS Number 623942-84-7 [1]

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of (3-Bromo-6-
methoxypyridin-2-yl)methanol are proprietary and vary by manufacturer, a general synthetic

approach can be conceptualized. The synthesis of related pyridine derivatives often involves

multi-step processes that may include:

Ring Formation: Construction of the pyridine core.

Functional Group Introduction: Sequential or directed introduction of the bromo, methoxy,

and hydroxymethyl groups. This can involve halogenation, nucleophilic substitution, and

reduction of a corresponding aldehyde or carboxylic acid.

Characterization of the final product typically relies on a combination of spectroscopic and

chromatographic techniques to confirm its identity and purity. These methods include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure by

analyzing the magnetic properties of atomic nuclei.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight and

provide further structural information.

Logical Relationship in a Synthetic Context
The following diagram illustrates a conceptual workflow for the quality control and downstream

application of (3-Bromo-6-methoxypyridin-2-yl)methanol in a research and development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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